![molecular formula C16H24N2O3 B278486 N-[4-(butanoylamino)-2-methoxyphenyl]pentanamide](/img/structure/B278486.png)
N-[4-(butanoylamino)-2-methoxyphenyl]pentanamide
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Overview
Description
N-[4-(butanoylamino)-2-methoxyphenyl]pentanamide, also known as BMAP, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BMAP is a derivative of capsaicin, a compound found in chili peppers, and has been found to possess various biochemical and physiological effects.
Scientific Research Applications
N-[4-(butanoylamino)-2-methoxyphenyl]pentanamide has been found to have various scientific research applications. It has been used as a tool compound to study the function of TRPV1 channels, which are involved in pain sensation and inflammation. This compound has also been used as a fluorescent probe to study the binding of drugs to plasma proteins. Additionally, this compound has been used as a substrate for the study of enzymes involved in drug metabolism.
Mechanism of Action
N-[4-(butanoylamino)-2-methoxyphenyl]pentanamide acts as an agonist of TRPV1 channels, which are involved in pain sensation and inflammation. When this compound binds to TRPV1 channels, it causes an influx of calcium ions into the cell, which leads to the activation of downstream signaling pathways. This activation ultimately leads to the sensation of pain or inflammation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been shown to induce calcium influx in cells expressing TRPV1 channels, leading to the activation of downstream signaling pathways. This compound has also been found to induce the release of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. Additionally, this compound has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in drug metabolism.
Advantages and Limitations for Lab Experiments
N-[4-(butanoylamino)-2-methoxyphenyl]pentanamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. This compound is also highly specific for TRPV1 channels, which makes it a useful tool compound for studying these channels. However, this compound has several limitations. It has a relatively short half-life, which limits its use in certain experiments. Additionally, this compound has been found to have off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for the study of N-[4-(butanoylamino)-2-methoxyphenyl]pentanamide. One potential area of research is the development of this compound analogs with improved pharmacokinetic properties. Another area of research is the study of the role of TRPV1 channels in various disease states, such as chronic pain and inflammation. Additionally, this compound could be used as a tool compound to study the binding of drugs to plasma proteins in various disease states. Overall, this compound has significant potential for further scientific research and development.
Synthesis Methods
The synthesis of N-[4-(butanoylamino)-2-methoxyphenyl]pentanamide involves the reaction of 4-aminophenol with butanoyl chloride to form N-(4-aminophenyl)butanamide. This intermediate is then reacted with 2-methoxyphenylpentanoyl chloride to form this compound. The overall reaction scheme is shown below:
4-aminophenol + butanoyl chloride → N-(4-aminophenyl)butanamide
N-(4-aminophenyl)butanamide + 2-methoxyphenylpentanoyl chloride → this compound
properties
Molecular Formula |
C16H24N2O3 |
---|---|
Molecular Weight |
292.37 g/mol |
IUPAC Name |
N-[4-(butanoylamino)-2-methoxyphenyl]pentanamide |
InChI |
InChI=1S/C16H24N2O3/c1-4-6-8-16(20)18-13-10-9-12(11-14(13)21-3)17-15(19)7-5-2/h9-11H,4-8H2,1-3H3,(H,17,19)(H,18,20) |
InChI Key |
MQTLNYFEMNQMQB-UHFFFAOYSA-N |
SMILES |
CCCCC(=O)NC1=C(C=C(C=C1)NC(=O)CCC)OC |
Canonical SMILES |
CCCCC(=O)NC1=C(C=C(C=C1)NC(=O)CCC)OC |
Origin of Product |
United States |
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